1-((4'-chloro-[1,1'-biphenyl]-3-yl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine

• IUPAC Name: 1-[3-(4-chlorophenyl)phenyl]sulfonyl-4-(triazol-2-yl)piperidine
• InChI: InChI=1S/C19H19ClN4O2S/c20-17-6-4-15(5-7-17)16-2-1-3-19(14-16)27(25,26)23-12-8-18(9-13-23)24-21-10-11-22-24/h1-7,10-11,14,18H,8-9,12-13H2
• InChI Key: ZINKXMYNUHIRKY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2N=CC=N2)S(=O)(=O)C3=CC=CC(=C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H19ClN4O2S
• Molecular Weight: 402.9 g/mol

Description

1-((4'-chloro-[1,1'-biphenyl]-3-yl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine, also known as CBX-8, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial Activity

1-((4'-chloro-[1,1'-biphenyl]-3-yl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine and its derivatives have shown significant antimicrobial activities. For instance, a study synthesized derivatives and evaluated their efficacy against bacterial and fungal pathogens of tomato plants. Key findings indicate that the nature of substitutions on the benzhydryl ring and sulfonamide ring influences antibacterial activity, with some derivatives showing potent antimicrobial activities compared to standard drugs (Vinaya et al., 2009).

Diabetes Management

Compounds related to 1-((4'-chloro-[1,1'-biphenyl]-3-yl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine have been explored for their potential in managing type II diabetes. A study involving S-substituted derivatives of 1,2,4-triazol-3-thiol showed that these derivatives were potent inhibitors of the α-glucosidase enzyme, even more effective than acarbose, a commercially available α-glucosidase inhibitor for type II diabetes patients (ur-Rehman et al., 2018).

Inhibition of Carbonic Anhydrase Isozymes

This compound and its variants have been studied for their inhibition of human carbonic anhydrase isozymes, which are relevant in various physiological functions. A study found that these sulfonamides significantly inhibited certain carbonic anhydrase isozymes, relevant for potential applications in managing diseases related to these enzymes (Alafeefy et al., 2015).

Antifungal Activity

Compounds combining 1,2,3-triazoles, piperidines, and thieno pyridine rings, which are structurally related to the queried compound, have been synthesized and evaluated for their antifungal activity. They showed moderate to good antifungal activity, particularly against strains like Aspergillus flavus and Cryptococcus neoformans (Darandale et al., 2013).

Anticancer Potential

Another important area of research is the investigation of derivatives of this compound for anticancer applications. For example, a study synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids and evaluated them as anticancer agents. Some of these compounds showed promising anticancer activities (Rehman et al., 2018).